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Cat. No.: B048623 Get Quote

An In-depth Technical Guide to the Commercial Sourcing and Purchasing of 4-
Isopropylthiophenol for Researchers, Scientists, and Drug Development Professionals

Introduction
4-Isopropylthiophenol (CAS No. 4946-14-9), also known as 4-isopropylbenzenethiol, is a

crucial intermediate in various fields of chemical synthesis.[1][2] Its unique molecular structure,

featuring a thiol group and an isopropyl substituent on a benzene ring, makes it a versatile

building block in the pharmaceutical and agrochemical industries.[2][3] This guide provides an

in-depth overview of the commercial landscape for sourcing 4-Isopropylthiophenol, including

key suppliers, purchasing considerations, and quality control measures pertinent to research,

development, and manufacturing.

Commercial Suppliers and Product Specifications
A diverse range of chemical suppliers offer 4-Isopropylthiophenol, from large-scale

manufacturers to specialized distributors catering to research and development needs. The

purity of the compound is a critical factor, with most suppliers offering grades of 95% or higher.

[4] Pricing can vary significantly based on the supplier, quantity, and purity. Below is a summary

of prominent commercial suppliers and their typical product offerings.
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Supplier
Contact
Information

Available
Quantities

Purity Price (USD) Notes

TCI

(Shanghai)

Development

Co., Ltd.

--INVALID-

LINK--

Research to

bulk

quantities

>94.0% (GC) Varies

Offers

detailed

specifications

and safety

information.

[5]

Sigma-

Aldrich

(Merck)

Website 1g and larger 95% $29.70 for 1g

A well-

established

supplier for

research-

grade

chemicals.[4]

Apollo

Scientific

--INVALID-

LINK--

25g, 100g,

500g

Technical

grade

£16.00 for

25g

Provides

detailed

chemical data

and safety

documentatio

n.[6]

ChemicalBoo

k
Website

Varies by

listed supplier
Typically 99% Varies

An online

marketplace

connecting

various

Chinese

suppliers.[1]

LookChem Website
Varies by

listed supplier
Varies Varies

A platform

listing

multiple

international

suppliers and

their pricing.

[4]
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Stratechem

(I) Pvt. Ltd.
Website

Minimum

Order

Quantity: 50

kg

Not specified
Inquire for

price

A

manufacturer,

exporter, and

supplier

based in

Mumbai,

India.[7]

Zhejiang

Yangfan New

Materials Co.,

Ltd.

--INVALID-

LINK--

Inquire for

details
Not specified

Inquire for

price

A China-

based

manufacturer

and supplier.

[8]

Applications in Research and Development
4-Isopropylthiophenol is a valuable precursor in the synthesis of a wide array of organic

molecules. Its primary applications lie in the development of active pharmaceutical ingredients

(APIs) and new agrochemicals.[2][3]

Pharmaceuticals: It serves as a key building block in the synthesis of novel therapeutic

agents. Researchers utilize its reactive thiol group for various chemical transformations to

create complex molecular architectures.[2][3]

Agrochemicals: The compound is an intermediate in the production of pesticides and

herbicides.[3]

Materials Science: Ongoing academic research explores the use of 4-Isopropylthiophenol
in the synthesis of novel nanomaterials and polymers.[3]

Purchasing Workflow for Research Chemicals
The procurement of specialty chemicals like 4-Isopropylthiophenol for research and

development follows a structured process to ensure the acquisition of high-quality materials

suitable for experimental work.

Figure 1: A typical workflow for purchasing research chemicals.
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Quality Control and Analytical Methods
Ensuring the purity and identity of 4-Isopropylthiophenol is paramount for the success of

research and development activities. Pharmaceutical analysis techniques are crucial for quality

control.[9]

Key Analytical Techniques for Quality Control:

High-Performance Liquid Chromatography (HPLC): Used to separate and quantify the

components in a mixture, ensuring the purity of the compound.[10]

Gas Chromatography (GC): A high-resolution separation technique for volatile compounds,

suitable for assessing purity and detecting residual solvents.[10]

Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming its

identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

molecular structure of the compound.

Karl Fischer Titration: A precise method to measure the water content in a sample, which is

critical for the stability of the chemical.[10]

A lifecycle approach to analytical procedures, as recommended by the United States

Pharmacopeia (USP), ensures that the methods used for quality control are robust and

consistently provide reliable results. This involves three stages: Procedure Design, Procedure

Performance Qualification, and Continued Procedure Performance Verification.[11]

Experimental Protocol: A Note on Sourcing
Information
While this guide focuses on the commercial and purchasing aspects of 4-
Isopropylthiophenol, researchers seeking detailed experimental protocols for its use should

consult peer-reviewed scientific literature and patent databases. These resources provide

specific reaction conditions, characterization data, and safety precautions. The suppliers listed

in this guide can often provide references to publications that utilize their products.
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Logical Relationship for Supplier Vetting
The process of selecting a suitable supplier involves a logical progression of steps to mitigate

risks and ensure the procurement of a high-quality product.

Figure 2: A logical flow for vetting chemical suppliers.

Conclusion
The commercial availability of 4-Isopropylthiophenol from a variety of suppliers facilitates its

use in innovative research and development. For scientists and drug development

professionals, a thorough understanding of the supplier landscape, coupled with a robust

purchasing and quality control process, is essential for ensuring the integrity and success of

their scientific endeavors. By following the guidelines and workflows outlined in this technical

guide, researchers can confidently source high-quality 4-Isopropylthiophenol for their specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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